![molecular formula C17H23N3O2 B2541889 N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2-phenylbutanamide CAS No. 2034389-28-9](/img/structure/B2541889.png)
N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2-(1H-pyrazol-1-yl)ethoxy)ethyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C17H23N3O2 and its molecular weight is 301.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Pyrazole Derivatives : Pyrazole derivatives have been synthesized using the Mannich base method, revealing antimicrobial activity in newly synthesized compounds. Such methodologies highlight the versatility of pyrazole-based compounds in drug discovery (Idhayadhulla, Kumar, & Abdul, 2012).
- Regioselective Synthesis : A study on regioselective synthesis of 5-aminopyrazoles from amidrazones with activated nitriles provides insights into the structural versatility of pyrazole derivatives, emphasizing their chemical diversity and potential for generating compounds with varied biological activities (Aly et al., 2017).
Potential Applications
- Anticonvulsant and Neuroprotective Effects : N-(substituted benzothiazol-2-yl)amides have been evaluated for their anticonvulsant and neuroprotective effects, indicating the therapeutic potential of pyrazole derivatives in treating neurological disorders (Hassan, Khan, & Amir, 2012).
- Anticancer and Anti-Inflammatory Activities : Research into celecoxib derivatives, incorporating the pyrazole moiety, has explored their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. This underscores the significance of pyrazole derivatives in developing new therapeutic agents (Küçükgüzel et al., 2013).
Chemical Interactions and Properties
- Crystal Structure Analysis : Studies involving X-ray powder diffraction and NMR spectroscopy of pyrazole derivatives provide essential data on their crystal structures and chemical shifts, aiding in the understanding of their chemical and physical properties, which is crucial for their application in various scientific domains (Wang et al., 2017; Cabildo, Claramunt, & Elguero, 1984).
Properties
IUPAC Name |
2-phenyl-N-[2-(2-pyrazol-1-ylethoxy)ethyl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O2/c1-2-16(15-7-4-3-5-8-15)17(21)18-10-13-22-14-12-20-11-6-9-19-20/h3-9,11,16H,2,10,12-14H2,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSVDLEACHOWKBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCCOCCN2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.